Cas no 7597-76-4 (6-acetyl-2-amino-1h-pyrimidin-4-one)
7597-76-4 structure
Product Name:6-acetyl-2-amino-1h-pyrimidin-4-one
CAS No:7597-76-4
MF:C6H7N3O2
MW:153.138680696487
CID:1775404
PubChem ID:135485381
Update Time:2025-04-21
6-acetyl-2-amino-1h-pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-acetyl-2-amino-1h-pyrimidin-4-one
- 2-Amino-6-acetyl-4(3H)-pyrimidinon
- 6-acetyl-2-aminopyrimidin-4(1h)-one
- AC1Q1JKR
- 6-acetyl-2-amino-3H-pyrimidin-4-one
- AR-1H0768
- AC1Q5CLS
- NSC42333
- AC1L3VBW
- 2-Amino-6-acetyl-4(3H)-pyrimidinon; 6-acetyl-2-aminopyrimidin-4(1h)-one; AC1Q1JKR; 6-acetyl-2-amino-3H-pyrimidin-4-one; AR-1H0768; AC1Q5CLS; NSC42333; AC1L3VBW;
- J6T6R7R8DY
- NSC-42333
- 4(1H)-Pyrimidinone, 6-acetyl-2-amino-
- 7597-76-4
- DTXSID10226875
- Ethanone, 1-(2-amino-6-hydroxy-4-pyrimidinyl)-
- 6-Acetyl-2-aminopyrimidin-4(3H)-one
- KETONE, 2-AMINO-6-HYDROXY-4-PYRIMIDINYL METHYL
- NSC 42333
- 6-Acetyl-2-amino-4(3H)-pyrimidinone
- 4(3H)-PYRIMIDINONE, 6-ACETYL-2-AMINO-
- UNII-J6T6R7R8DY
-
- Inchi: 1S/C6H7N3O2/c1-3(10)4-2-5(11)9-6(7)8-4/h2H,1H3,(H3,7,8,9,11)
- InChI Key: KTFQWNUUOSSOAK-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(C)=O)N=C(N)N1
Computed Properties
- Exact Mass: 153.05391
- Monoisotopic Mass: 153.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 84.6Ų
Experimental Properties
- PSA: 84.55
- LogP: 0.13590
6-acetyl-2-amino-1h-pyrimidin-4-one Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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